Cas no 12698-40-7 (ALGINIC ACID CALCIUM SODIUM SALT)

• Product Name: ALGINIC ACID CALCIUM SODIUM SALT
• CAS No: 12698-40-7
• MF: C₁₈H₂₃CaNaO₁₉
• MW: 606.431597948074
• CID: 176103
• Update Time: 2023-11-19

ALGINIC ACID CALCIUM SODIUM SALT Chemical and Physical Properties

Names and Identifiers

• Alginic acid, calciumsodium salt
• CALCIUM SODIUM ALGINATE
• ALGINIC ACID CALCIUM SODIUM SALT
• CID 133124898

• Inchi： 1S/C18H26O19.Ca.Na/c19-1-2(20)10(13(26)27)36-17(6(1)24)35-9-4(22)7(25)18(37-12(9)15(30)31)34-8-3(21)5(23)16(32)33-11(8)14(28)29;;/h1-12,16-25,32H,(H,26,27)(H,28,29)(H,30,31);;/q;+2;+1/p-3/t1-,2-,3+,4+,5-,6-,7-,8-,9-,10-,11+,12+,16+,17+,18+;;/m1../s1
• InChI Key： XJIUPNZUZCGXCA-CXVBFDJFSA-K
• SMILES： [Ca+2].[Na+].O([C@@H]1[C@@H]([C@@H]([C@H]([C@H](C(=O)[O-])O1)O)O)O)[C@H]1[C@@H](C(=O)[O-])O[C@@H]([C@@H]([C@@H]1O)O)O[C@H]1[C@@H](C(=O)[O-])O[C@@H]([C@@H]([C@@H]1O)O)O

Computed Properties

• Exact Mass: 398.106041
• Monoisotopic Mass: 398.106041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 328

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined